3-Cyclobutylaminopropanoic acid ethyl ester
Cat. No. B8340203
M. Wt: 171.24 g/mol
InChI Key: YCPFNQKKMWHPEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07517873B2
Procedure details
To a solution of 10.4 g (0.067 mole) of beta-alanine ethyl ester hydrochloride and 5.0 g (0.071 mole) of cyclobutanone in 200 mL of dichloromethane was added 6.1 g (0.074 mole) of sodium acetate and 21.5 g (0.101 mole) of sodium triacetoxyborohydride. The mixture was stirred at room temperature for 24 hours and then quenched by the addition of 200 mL of aqueous sodium bicarbonate. After 20 minutes, the organic layer was separated and the aqueous layer was extracted with twice with 50 mL of dichloromethane. The combined organic layers dried over anhydrous magnesium sulfate, filtered, and concentrated. Purification of the residue by silica gel chromatography, eluting with hexanes-ethyl acetate (20:80) gave 2.1 g of 3-cyclobutylamino-propanoic acid ethyl ester.
Identifiers
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REACTION_CXSMILES
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Cl.[CH2:2]([O:4][C:5](=[O:9])[CH2:6][CH2:7][NH2:8])[CH3:3].[C:10]1(=O)[CH2:13][CH2:12][CH2:11]1.C([O-])(=O)C.[Na+].C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+]>ClCCl>[CH2:2]([O:4][C:5](=[O:9])[CH2:6][CH2:7][NH:8][CH:10]1[CH2:13][CH2:12][CH2:11]1)[CH3:3] |f:0.1,3.4,5.6|
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Inputs
Step One
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Name
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Quantity
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10.4 g
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Type
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reactant
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Smiles
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Cl.C(C)OC(CCN)=O
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C1(CCC1)=O
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Name
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Quantity
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6.1 g
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[Na+]
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Name
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Quantity
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21.5 g
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Type
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reactant
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Smiles
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C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 24 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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quenched by the addition of 200 mL of aqueous sodium bicarbonate
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WAIT
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Type
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WAIT
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Details
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After 20 minutes
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Duration
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20 min
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CUSTOM
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Type
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CUSTOM
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Details
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the organic layer was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with twice with 50 mL of dichloromethane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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Purification of the residue by silica gel chromatography
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WASH
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Type
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WASH
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Details
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eluting with hexanes-ethyl acetate (20:80)
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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Type
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product
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Smiles
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C(C)OC(CCNC1CCC1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 18.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
